5-(2-Bromo-4-fluorophenyl)-1-methyl-3-(trifluoromethyl)-1H-pyrazole
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Overview
Description
Scientific Research Applications
Structural Characterization
A study by Kariuki et al. (2021) explored the synthesis and structural characterization of compounds structurally similar to 5-(2-Bromo-4-fluorophenyl)-1-methyl-3-(trifluoromethyl)-1H-pyrazole. They focused on the crystallization and single crystal diffraction, finding that the molecules were essentially planar with some perpendicular orientation of the fluorophenyl groups (Kariuki, Abdel-Wahab, & El‐Hiti, 2021).
Synthesis and Crystal Structures
Loh et al. (2013) conducted a study on the synthesis and crystal structures of N-Substituted Pyrazolines, closely related to the compound . Their work involved condensing chalcones with hydrazine hydrate and analyzing the structures using X-ray single crystal structure determination (Loh, Quah, Chia, Fun, Sapnakumari, Narayana, & Sarojini, 2013).
Site-Selective Functionalization
Schlosser et al. (2002) discussed the switchable reactivity and site-selective functionalization of trifluoromethyl-substituted pyrazoles. They emphasized the regioflexible conversion of simple heterocyclic starting materials into a variety of isomers and congeners (Schlosser, Volle, Leroux, & Schenk, 2002).
Biological Activity
A 2016 study by Liu et al. focused on the synthesis, crystal structure, and biological activity of a compound structurally similar to this compound. They investigated its effectiveness in inhibiting the proliferation of some cancer cell lines (Liu, Song, Tian, Zhang, Bai, & Wang, 2016).
Fluorescence and Herbicidal Activity
Wu et al. (2006) explored the synthesis of trifluoromethyl-promoted functional pyrazolo derivatives, noting the unique reactivity and potential applications in fluorescence and herbicidal activity (Wu, Chen, Li, Zou, Hu, & Yang, 2006).
Phosphorescence Properties
Yang et al. (2005) synthesized heteroleptic cyclometalated iridium(III) complexes displaying blue phosphorescence at room temperature using derivatives of pyrazole, indicating potential applications in photonic and electronic devices (Yang, Li, Chi, Cheng, Yeh, Chou, Lee, Wang, & Shu, 2005).
Safety and Hazards
Properties
IUPAC Name |
5-(2-bromo-4-fluorophenyl)-1-methyl-3-(trifluoromethyl)pyrazole |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H7BrF4N2/c1-18-9(5-10(17-18)11(14,15)16)7-3-2-6(13)4-8(7)12/h2-5H,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IXJFMSWTCYYNLE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C(=CC(=N1)C(F)(F)F)C2=C(C=C(C=C2)F)Br |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H7BrF4N2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
323.08 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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